BENGHE Foundational & Exploratory

Check Availability & Pricing

thermodynamic properties of sodium
metaborate octahydrate solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium Metaborate Octahydrate

Cat. No.: B1612987

An In-depth Technical Guide to the Thermodynamic Properties of Sodium Metaborate
Octahydrate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of aqueous solutions of sodium metaborate octahydrate. Sodium metaborate, particularly in
its hydrated forms, serves various industrial roles, including as a buffering agent, a component
in adhesives, and in textile processing.[1][2] A thorough understanding of its thermodynamic
behavior in solution is critical for optimizing these applications and for the development of new
formulations. This document summarizes key quantitative data, details relevant experimental
protocols, and visualizes the workflow for property determination.

Physicochemical and Thermodynamic Data

Sodium metaborate can exist in several hydrated forms, with the octahydrate (NaBO2-4Hz0,
sometimes written as Na=B204-8H20) and the tetrahydrate (NaBO2-2H20) being common
commercial forms.[1][3] The octahydrate form consists of white, crystalline granules and is
highly soluble in water, which allows for the preparation of solutions with a high concentration
of borate ions.[1][4]

General Properties
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The fundamental properties of sodium metaborate octahydrate are essential for preparing

solutions and for subsequent thermodynamic analysis.

Property Value Source
Molecular Formula NaBO2-4H20 [1114]
Molecular Weight 137.88 g/mol [1][4]
Appearance White crystalline granules [1114]
Specific Gravity 1.74 [11[4]
Water of Crystallization 52.26% [4]

Solubility Data

The solubility of sodium metaborate is temperature-dependent. The octahydrate is the stable

form in contact with saturated solutions at temperatures between 11.5 and 53.6 °C.[5] Above

53.6 °C, the dihydrate becomes the stable phase.[5][6] The dissolution process for the

tetrahydrate and dihydrate forms is endothermic, as indicated by increasing solubility with

temperature up to 105°C.[7]

Solubility (% by weight as

Temperature (°C) Temperature (°F)
NaBO02-4H20)
0 32 304
5 41 329
10 50 35.6
15 59 38.8

Data sourced from the Sodium Metaborate 8 Mol Product Data Sheet, which corresponds to

the octahydrate form.[4]

pH of Aqueous Solutions
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Sodium metaborate solutions are alkaline and act as excellent buffering agents.[4] The pH
increases moderately with concentration.

Concentration (% by weight) pH at 20°C (68°F)
0.1 10.52

0.5 10.8

1.0 11.0

2.0 11.3

4.0 11.4

10.0 11.8

15.0 12.0

Data for sodium metaborate tetrahydrate, which exhibits similar pH characteristics.[3]

Viscosity and Enthalpy Data

Quantitative data for the viscosity and enthalpy of sodium metaborate octahydrate solutions
are less commonly tabulated in general reference materials but can be determined
experimentally. Viscosity data can be analyzed using Jones-Dole type correlations to
understand ion-solvent and ion-ion interactions.[8] The integral heats of solution (AH),
entropies of solution (AS), and free enthalpies of solution (AG) for the NaBO2-H20 system have
been calculated over a wide range of concentrations and temperatures, showing complex
dependencies.[9] For instance, the enthalpy of solution may become negative only for very
dilute solutions at high temperatures.[9] The enthalpy of dilution is defined as the enthalpy
change associated with the dilution process at constant pressure.[10][11][12]

Experimental Protocols

The determination of thermodynamic properties requires precise and controlled experimental
procedures. The following sections outline the methodologies for key measurements.

Workflow for Thermodynamic Property Determination
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The overall process for characterizing the thermodynamic properties of a salt solution follows a
logical sequence from preparation to analysis.
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Prepare Solutions
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2. Property Measutement
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Determination Measurement Measurement
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Caption: Workflow for experimental determination of thermodynamic properties.

Solubility Determination

The solubility of sodium metaborate octahydrate at various temperatures can be determined
by identifying the saturation temperature of solutions with known compositions.[13]

Protocol:

» Preparation of Saturated Solution: Prepare a series of solutions with known masses of
sodium metaborate octahydrate and deionized water in sealed test tubes.[14][15]
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» Heating and Dissolution: Heat the solutions in a water bath while stirring until all the salt
completely dissolves.[15][16]

e Cooling and Observation: Remove the test tubes from the heat and allow them to cool slowly
while stirring.[16]

e Record Saturation Temperature: Carefully observe the solution and record the temperature
at which the first crystals begin to form. This is the saturation temperature for that specific
concentration.[14][16]

o Data Analysis: Convert the mass compositions to solubility units (e.g., grams of solute per
100 g of water).

o Construct Solubility Curve: Plot the calculated solubilities against their corresponding
saturation temperatures to generate a solubility curve.[14][15]

Density Measurement

The density of the solutions can be measured using several methods, including gravimetrically
with volumetric glassware or with a digital density meter.[17][18]

Protocol (Using Volumetric Glassware and a Balance):
e Equipment: Use a calibrated volumetric flask or pycnometer.[19]

» Weigh Empty Flask: Accurately weigh a clean, dry volumetric flask on an analytical balance.
[17]

o Fill with Solution: Fill the flask to the calibration mark with the sodium metaborate solution at
a constant, recorded temperature.

o Weigh Filled Flask: Reweigh the flask containing the solution.

e Calculation: The mass of the solution is the difference between the filled and empty flask
weights. The density is calculated by dividing the mass of the solution by the known volume
of the flask.[20]
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Viscosity Measurement

The viscosity of sodium metaborate solutions can be determined using viscometers, such as
capillary or rotational viscometers, which are suitable for dilute polymer solutions and other
Newtonian fluids.[21][22][23]

Protocol (Using a Capillary Viscometer):

 Instrument Setup: Select an appropriate capillary viscometer (e.g., Ubbelohde type) and
place it in a constant temperature bath to ensure thermal equilibrium.[21]

o Measure Efflux Time of Solvent: Introduce a known volume of the pure solvent (deionized
water) into the viscometer and measure the time it takes for the liquid to flow between two
marked points (the efflux time, to).[24]

o Measure Efflux Time of Solutions: Repeat the measurement for each of the prepared sodium
metaborate solutions of varying concentrations to get their respective efflux times (t).[24]

o Calculate Relative Viscosity: The relative viscosity (nr) is the ratio of the solution's efflux time
to the solvent's efflux time (nr = t/to).[24]

o Further Analysis: Use the relative viscosity and concentration data to calculate other
parameters like specific and reduced viscosity to further characterize the solution's
properties.[22][24]

Calorimetry for Heat Capacity and Enthalpy of Dilution

Solution calorimetry is used to measure the heat changes that occur upon dissolution or
dilution.[25] This allows for the determination of properties like the heat capacity of the solution
and the enthalpy of dilution.

Protocol (Using a Solution Calorimeter):

o Calorimeter Calibration: Determine the heat capacity of the calorimeter system (C_cal). This
is often done by dissolving a substance with a well-known heat of solution, such as NH4Cl, or
by using an integrated electrical heater.[25][26]

» Enthalpy of Dilution Measurement:
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o Place a known mass of a sodium metaborate solution of initial concentration into the
calorimeter's reaction vessel (Dewar).[27]

o Place a known mass of the solvent (water) into a glass ampoule within the calorimeter.
o Allow the system to reach thermal equilibrium and record the initial temperature (T_initial).
o Break the ampoule to mix the solvent with the solution, initiating the dilution process.

o Record the temperature change until a stable final temperature (T_final) is reached.[27]

o Calculation:

o The heat absorbed or released by the dilution process (q_dilution) is calculated using the
total heat capacity of the system (solution + calorimeter) and the measured temperature
change (AT =T_final - T_initial).[28][29]

o The molar enthalpy of dilution (AH_dilution) is then found by dividing g_dilution by the
number of moles of the solute.[10] This process can be repeated by diluting from one
concentration to another.[30][31]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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